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Compound of Interest

Compound Name: Sulfallate-d10

CAS No.: 1794760-34-1

Cat. No.: B587500

Get Quote

Executive Summary & Application Context
This guide serves as a specialized technical manual for the safe handling, storage, and

application of Deuterated Sulfallate (typically Sulfallate-d10). Unlike a standard Safety Data

Sheet (SDS) which often provides generic bulk-handling advice, this document is tailored for

analytical laboratories using this compound as an Internal Standard (IS) for LC-MS or GC-MS

quantitation.

The Core Directive: While deuterated standards are used in milligram quantities, Sulfallate is a

Group 2B Carcinogen (IARC). The isotopic labeling does not mitigate its toxicity. Treat this

compound with the rigor of a high-potency active pharmaceutical ingredient (HPAPI).

Chemical Identity & Isotopic Properties
To ensure analytical validity, one must distinguish between the parent compound and the

isotopologue.
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Property Parent Compound
Deuterated Analog
(Typical)

Chemical Name Sulfallate (CDEC) Sulfallate-d10

IUPAC Name
2-chloroallyl N,N-

diethyldithiocarbamate

2-chloroallyl N,N-di(ethyl-

1,1,2,2,2-d5)dithiocarbamate

CAS Number 95-06-7
Varies by synthesis (Refer to

specific CoA)

Molecular Formula C₈H₁₄ClNS₂ C₈H₄D₁₀ClNS₂

Molecular Weight 223.79 g/mol ~233.85 g/mol

Physical State Amber liquid/oil Amber oil or low-melting solid

Application Herbicide (Obsolete)
Mass Spectrometry Internal

Standard

Scientific Insight: The substitution of Hydrogen with Deuterium (²H) increases the molecular

weight by +10 Da (for d10). This mass shift prevents signal interference with the native analyte

during MS analysis (cross-talk), while retaining near-identical chromatographic retention time

and extraction recovery.

Hazard Profiling: The Mechanism of Toxicity
Understanding why Sulfallate is dangerous ensures adherence to safety protocols. It is not

merely an irritant; it is a bio-activated alkylating agent.

Core Hazards:

Carcinogenicity (Cat 1B/2): Reasonably anticipated to be a human carcinogen (NTP).[1]

Acute Toxicity (Oral): Harmful if swallowed.[2][3]

Skin Sensitization: Potential for allergic contact dermatitis.

Mechanistic Causality: Sulfallate undergoes metabolic activation (via Cytochrome P450) or

hydrolytic degradation to form 2-chloroacrolein, a highly reactive electrophile. This intermediate
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can form DNA adducts, leading to mutagenesis.

Visualizing the Toxicity Pathway
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Figure 1: Metabolic activation pathway of Sulfallate leading to genotoxic intermediates.

Operational Safety Protocol (The "How")
This section details the workflow for handling milligram quantities of Sulfallate-d10.

A. Engineering Controls
Primary Barrier: All weighing and dissolution must occur inside a certified Chemical Fume

Hood or a Powder Containment Balance Enclosure.

Airflow: Ensure face velocity is 80–100 fpm.

B. Personal Protective Equipment (PPE)
Hand Protection:Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).

Outer Layer: Laminate film (e.g., Silver Shield®) or thick Nitrile (8 mil).
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Reasoning: Dithiocarbamates and their solvents (often Methanol/DCM) can permeate

standard latex or thin nitrile rapidly.

Respiratory: If working outside a hood (strictly prohibited for neat material), a full-face

respirator with P100/Organic Vapor cartridges is required.

C. Weighing & Solubilization Workflow
Static electricity can cause milligram amounts of deuterated standards to "jump" from spatulas,

creating contamination risks.

Equilibrate: Allow the vial to reach room temperature before opening (prevents

condensation).

Antistatic: Use an ionizing bar or antistatic gun on the vial and spatula.

Solvent Selection: Dissolve in Methanol or Acetonitrile.

Note: Avoid protic solvents for long-term storage to minimize Hydrogen-Deuterium

Exchange (HDX), although alkyl-deuterium is generally stable.

Concentration: Prepare a primary stock (e.g., 1 mg/mL). Aliquot immediately into amber

glass vials.

Visualizing the Safe Handling Workflow
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Figure 2: Step-by-step workflow to maintain containment and chemical stability.

Analytical Verification (Self-Validating System)
Before using the standard in a study, verify its identity and isotopic purity.

Isotopic Enrichment Check (MS):
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Inject the standard (neat) into the MS.

Expectation: Dominant peak at [M+H]⁺ (Parent + 10 Da).

Validation: The contribution of the unlabeled (d0) parent Sulfallate must be <0.5% to

prevent false positives in study samples.

NMR Verification:

Proton NMR (¹H-NMR) should show the disappearance of the ethyl signals (if ethyl-d10

labeled) compared to the reference standard of non-deuterated Sulfallate.

Emergency Response & Waste Disposal
Accidental Release (Spill)

Small Spill (<10 mL):

Evacuate the immediate area.

Don PPE (Double gloves, goggles, lab coat).

Cover with absorbent pads soaked in 10% Sodium Hypochlorite (Bleach). The bleach aids

in oxidizing and degrading the dithiocarbamate structure.

Collect into a sealed hazardous waste bag.

Disposal
Regulatory Status: Sulfallate is a U-Listed Waste (U277) under RCRA (USA) or equivalent in

other jurisdictions.

Protocol: Do not mix with general organic waste. Segregate into "Carcinogenic/Cytotoxic"

waste streams for high-temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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